2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole

• IUPAC Name: 2-(2-ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole
• InChI: InChI=1S/C17H20N4O2S/c1-3-23-16-8-5-4-7-13(16)17-18-15(12-24-17)14-11-21(20-19-14)9-6-10-22-2/h4-5,7-8,11-12H,3,6,9-10H2,1-2H3
• InChI Key: ATECUNNBZASBKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=CS2)C3=CN(N=N3)CCCOC
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thiazole-based compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole is not fully understood. However, several studies have suggested that this compound may act by inhibiting the activity of certain enzymes or proteins that are involved in the disease progression. For example, in cancer cells, this compound has been shown to inhibit the activity of certain enzymes that are involved in the cell cycle, leading to cell death.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In addition, this compound has also been shown to possess anti-inflammatory and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole in lab experiments is its high potency and selectivity towards certain enzymes or proteins. This makes it an ideal candidate for studying the mechanism of action of these enzymes or proteins. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole. One of the most significant directions is the development of more potent and selective analogs of this compound for the treatment of various diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other scientific fields such as material science and catalysis.

Synthesis Methods

The synthesis of 2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole has been reported in several research articles. One of the most common methods involves the reaction of 2-ethoxybenzaldehyde, 3-methoxypropylamine, and 2-mercaptothiazole in the presence of a catalytic amount of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as ethanol or methanol, and the product is obtained after purification by column chromatography.

Scientific Research Applications

2-(2-Ethoxyphenyl)-4-[1-(3-methoxypropyl)triazol-4-yl]-1,3-thiazole has been studied for its potential applications in various scientific fields. One of the most significant applications is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases.